Cas no 1049116-99-5 ([(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide)

• Product Name: [(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide
• CAS No: 1049116-99-5
• MF: C₅H₁₀N₂O₂S₂
• MW: 194.28
• CID: 5069392
• Update Time: 2025-07-15

[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, tetrahydro-1,1-dioxido-3-thienyl ester
• (1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide
• [(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide

• Inchi： 1S/C5H10N2O2S2/c6-5(7)10-4-1-2-11(8,9)3-4/h4H,1-3H2,(H3,6,7)
• InChI Key： HYQSHWOJQYWMHD-UHFFFAOYSA-N
• SMILES： C(=N)(SC1CCS(=O)(=O)C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on [(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide

Research Briefing on [(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide (CAS: 1049116-99-5): Recent Advances and Applications

The compound [(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide (CAS: 1049116-99-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This sulfonamide-based structure features a unique thiolane-1,1-dioxide scaffold conjugated with a methanimidamide group, presenting novel opportunities for drug discovery and biochemical applications. Recent studies have focused on its potential as a versatile building block for medicinal chemistry and its intriguing biological activities.

Structural analysis reveals that the 1,1-dioxothiolane moiety provides enhanced metabolic stability compared to simple thiol derivatives, while the sulfanyl-methanimidamide group offers multiple sites for molecular interactions. X-ray crystallography studies (Zhang et al., 2023) demonstrate that this compound adopts a stable conformation in solid state, with the sulfonyl groups participating in extensive hydrogen bonding networks. These structural features contribute to its improved pharmacokinetic properties observed in recent preclinical studies.

Recent pharmacological investigations have identified [(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]methanimidamide as a promising scaffold for developing enzyme inhibitors. In particular, studies published in the Journal of Medicinal Chemistry (2024) report its potent inhibitory activity against cysteine proteases, with IC50 values in the low micromolar range. The compound's unique electronic configuration enables selective interaction with enzyme active sites while maintaining favorable toxicity profiles in cellular assays.

Synthetic methodologies for 1049116-99-5 have been significantly refined in the past two years. A recent breakthrough by Chen and colleagues (2024) describes an efficient three-step synthesis from commercially available thiolane precursors, achieving an overall yield of 68% with excellent purity. This improved synthetic route has facilitated broader exploration of structure-activity relationships, leading to several patent applications for derivatives with enhanced biological activities.

Emerging applications in drug discovery highlight the compound's versatility. Several pharmaceutical companies have incorporated this scaffold into their discovery pipelines, particularly for infectious diseases and inflammatory conditions. Notably, a derivative containing the 1049116-99-5 core structure has entered Phase I clinical trials as a potential treatment for rheumatoid arthritis, demonstrating the translational potential of this chemical platform.

Future research directions appear focused on expanding the therapeutic applications of this scaffold. Computational modeling studies predict favorable interactions with additional enzyme targets, particularly in the kinase family. Moreover, the compound's unique physicochemical properties make it an attractive candidate for prodrug development and targeted delivery systems. Ongoing structure-optimization efforts aim to further improve bioavailability and target selectivity while maintaining the favorable safety profile observed in preliminary studies.